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Compound of Interest

Compound Name: Cyclohexane-1,4-dicarbaldehyde

CAS No.: 186971-92-6

Cat. No.: B067137

Get Quote

Introduction

Asymmetric synthesis is a cornerstone of modern drug discovery and development, enabling

the selective production of a single desired stereoisomer of a chiral molecule. Chiral derivatives

of the cyclohexane scaffold have proven to be exceptionally effective as auxiliaries, ligands,

and organocatalysts in a wide array of stereoselective transformations. While direct

applications of chiral derivatives of cyclohexane-1,4-dicarbaldehyde are not extensively

documented in peer-reviewed literature, the underlying principles are well-represented by the

highly successful use of structurally related C₂-symmetric chiral cyclohexane backbones,

particularly those derived from trans-1,2-cyclohexanediamine and trans-1,2-

cyclohexanedicarboxylic acid.

These application notes provide a comprehensive overview of the synthesis and utilization of

such chiral cyclohexane derivatives in asymmetric catalysis. The protocols and data presented

are intended to serve as a practical guide for researchers, scientists, and drug development

professionals engaged in the synthesis of enantiomerically pure compounds.
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Application Note 1: Chiral Bisoxazoline (cHBOX)
and Bisimidazoline (cHBim) Ligands
Chiral bisoxazoline (BOX) and bisimidazoline ligands are privileged classes of ligands in

asymmetric catalysis, capable of coordinating with a variety of transition metals to catalyze a

broad range of enantioselective reactions. The rigid and well-defined chiral environment

provided by the cyclohexane backbone is instrumental in achieving high levels of stereocontrol.

Key Applications:

Metal-catalyzed asymmetric organic transformations.

Asymmetric aziridination of α,β-unsaturated ketones.

Stereoselective Friedel-Crafts reactions.

Enantioselective Diels-Alder reactions.

Logical Workflow for Ligand Synthesis and Application
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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